![molecular formula C11H19ClO B1583100 10-Undecenoyl chloride CAS No. 38460-95-6](/img/structure/B1583100.png)
10-Undecenoyl chloride
Overview
Description
10-Undecenoyl chloride is a clear yellow liquid . It has been used as an acylating reagent in the synthesis of cellulose ω-carboxyalkanoates and poly (ethylene glycol)–lipid amphiphiles . It has also been used in the synthesis and modification of hyperbranched poly (glycidol) .
Synthesis Analysis
This compound has been used as an acylating reagent in the synthesis of cellulose ω-carboxyalkanoates and poly (ethylene glycol)–lipid amphiphiles . It has also been used in the synthesis and modification of hyperbranched poly (glycidol) .Molecular Structure Analysis
The molecular formula of this compound is C11H19ClO . Its molecular weight is 202.72 .Chemical Reactions Analysis
This compound has been used in various chemical reactions, particularly as an acylating reagent .Physical And Chemical Properties Analysis
This compound is a clear yellow liquid . It has a boiling point of 120-122 °C at 10 mmHg , a density of 0.944 g/mL at 25 °C , and a refractive index of 1.454 .Scientific Research Applications
Polymer Modification
10-Undecenoyl chloride has been used in modifying polymers to enhance their properties. For instance, it's used in the preparation of mixed derivatives of chitosan, influencing the reactivity of the starting polysaccharide based on acetyl content (Senso, Oliveros & Minguillón, 2000). Additionally, it's involved in creating sustainable polyesters with distinct physical properties and degradation behaviors, useful in various applications (Shearouse, Lillie, Reineke & Tolman, 2015).
Copolymer Synthesis
This compound plays a significant role in synthesizing propylene copolymers with different polar groups, leading to acid-functionalized copolymers and polymers with varied molecular properties (Kaya et al., 2001). It is also used in esterifying poly(vinyl alcohol) for the synthesis of polymers with reactive sites for crosslinking (Giménez et al., 1999).
Material Enhancement
The compound is instrumental in improving the impact resistance of thermosets by adding hyperbranched polyesters modified with undecenoyl chains. This application showcases its utility in developing materials with enhanced mechanical properties (Flores et al., 2012).
Novel Polymers
This compound is used in the creation of unique polymers with distinct properties. For example, in the synthesis of poly[2-(10-undecenoyloxy)ethyl methacrylate], it contributes to the development of polymers with specific thermal properties and UV reactivity (Jantas & Szocik, 2002). It's also utilized in generating heterocycle-functionalized polymers with different chemical stabilities (Sehlinger et al., 2014).
Thermosetting Polymers
The application in synthesizing thermosetting polymers with specific properties, like flame retardancy and thermal stability, is another critical area of this compound's utility (Lligadas et al., 2006).
Other Applications
Its use extends to other areas such as the preparation of various fatty alkanoates and in the biomedical field, particularly in controlled release mechanisms, like in impregnated polymeric membranes for simultaneous release of silver ions and 10-Undecenoic acid (Ahmad & Rauf, 2003), (Nechifor et al., 2022).
Safety and Hazards
10-Undecenoyl chloride is a dangerous substance. It causes severe skin burns and eye damage . It may be corrosive to metals . It is advised to wear protective gloves, protective clothing, eye protection, and face protection when handling this substance . In case of contact with skin or eyes, rinse cautiously with water for several minutes . If swallowed, do not induce vomiting and immediately call a poison center or doctor .
Mechanism of Action
Target of Action
It is known to be used as an acylating reagent in various chemical reactions .
Mode of Action
10-Undecenoyl chloride acts as an acylating reagent in the synthesis of cellulose ω-carboxyalkanoates and poly(ethylene glycol)–lipid amphiphiles . It is also used in the synthesis and modification of hyperbranched poly(glycidol) .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its role as an acylating reagent. It contributes to the formation of esters or amides, which can alter the properties of biomolecules and influence cellular processes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is known to be moisture sensitive , suggesting that its reactivity and stability can be affected by humidity. Furthermore, it is combustible and containers may explode when heated , indicating that temperature is another important environmental factor. Safety precautions should be taken when handling this compound due to its corrosive nature .
properties
IUPAC Name |
undec-10-enoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19ClO/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2H,1,3-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZFGYVZYLMNXGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCCCCC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5068106 | |
Record name | 10-Undecenoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38460-95-6 | |
Record name | 10-Undecenoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38460-95-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 10-Undecenoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038460956 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10-UNDECENOYL CHLORIDE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=155178 | |
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Record name | 10-Undecenoyl chloride | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 10-Undecenoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Undec-10-enoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.029 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 10-Undecenoyl chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/66H2RF37V6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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